Cas no 27916-43-4 (3-(2-Cyanophenyl)propanoic acid)
3-(2-Cyanophenyl)propanoic acid is a versatile organic compound featuring a phenyl ring substituted with a cyano group at the ortho position and a propanoic acid side chain. This structure makes it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and fine chemicals. The cyano group offers reactivity for further functionalization, while the carboxylic acid moiety enables derivatization into esters, amides, or other derivatives. Its well-defined molecular architecture ensures consistency in synthetic applications. The compound is typically supplied in high purity, ensuring reliable performance in research and industrial processes. Its stability under standard conditions further enhances its utility as a building block in complex molecule construction.
27916-43-4 structure
Product Name:3-(2-Cyanophenyl)propanoic acid
CAS No:27916-43-4
MF:C10H9NO2
MW:175.183962583542
MDL:MFCD00464857
CID:251581
PubChem ID:12398850
Update Time:2025-05-28
3-(2-Cyanophenyl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(2-Cyanophenyl)propanoic acid
- Benzenepropanoic acid,2-cyano-
- 2-Cyanobenzenepropanoic acid
- CS-0197109
- FT-0660175
- 3-(o-cyanophenyl)propionic acid
- AMY5019
- AKOS001434380
- EN300-26667
- Z227834792
- MFCD00464857
- DTXSID80496361
- BS-25275
- 27916-43-4
- SCHEMBL447652
- F52867
- 3-Amino-7-hydroxybenzo[e][1,2,4]triazine1-oxide
- ZVPSKABEFALNET-UHFFFAOYSA-N
- 3-(2-CYANOPHENYL)PROPANOICACID
- DB-067847
-
- MDL： MFCD00464857
- Inchi： 1S/C10H9NO2/c11-7-9-4-2-1-3-8(9)5-6-10(12)13/h1-4H,5-6H2,(H,12,13)
- InChI Key： ZVPSKABEFALNET-UHFFFAOYSA-N
- SMILES： OC(CCC1C=CC=CC=1C#N)=O
Computed Properties
- Exact Mass: 175.06337
- Monoisotopic Mass: 175.063328530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 61.1Ų
Experimental Properties
- Density: 1.21
- Boiling Point: 343.5±17.0°C at 760 mmHg
- Flash Point: 161.6°C
- Refractive Index: 1.565
- PSA: 61.09
3-(2-Cyanophenyl)propanoic acid Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Storage Condition：Sealed in dry,Room Temperature
3-(2-Cyanophenyl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FB02521-10g |
3-(2-CYANOPHENYL)PROPANOIC ACID |
27916-43-4 | 95% | 10g |
$1370 | 2023-09-07 | |
| Fluorochem | 209674-250mg |
3-(2-Cyanophenyl)propanoic acid |
27916-43-4 | 95% | 250mg |
￡86.00 | 2022-03-01 | |
| Fluorochem | 209674-1g |
3-(2-Cyanophenyl)propanoic acid |
27916-43-4 | 95% | 1g |
￡215.00 | 2022-03-01 | |
| Apollo Scientific | OR916736-1g |
3-(2-Cyanophenyl)propanoic acid |
27916-43-4 | 98+% | 1g |
£104.00 | 2025-02-20 | |
| TRC | C273315-250mg |
3-(2-Cyanophenyl)propanoic acid |
27916-43-4 | 250mg |
$ 220.00 | 2022-04-01 | ||
| TRC | C273315-500mg |
3-(2-Cyanophenyl)propanoic acid |
27916-43-4 | 500mg |
$ 365.00 | 2022-04-01 | ||
| TRC | C273315-1000mg |
3-(2-Cyanophenyl)propanoic acid |
27916-43-4 | 1g |
$ 580.00 | 2022-04-01 | ||
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FB02521-5g |
3-(2-CYANOPHENYL)PROPANOIC ACID |
27916-43-4 | 95 | 5g |
$670 | 2021-05-11 | |
| abcr | AB492629-250 mg |
3-(2-Cyanophenyl)propanoic acid |
27916-43-4 | 250MG |
€193.30 | 2023-04-19 | ||
| abcr | AB492629-1 g |
3-(2-Cyanophenyl)propanoic acid |
27916-43-4 | 1g |
€335.50 | 2023-04-19 |
3-(2-Cyanophenyl)propanoic acid Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:27916-43-4)3-(2-Cyanophenyl)propanoic acid
Order Number:A913496
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:49
Price ($):208.0
Email:sales@amadischem.com
3-(2-Cyanophenyl)propanoic acid Related Literature
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
27916-43-4 (3-(2-Cyanophenyl)propanoic acid) Related Products
- 42287-97-8(3-(3-cyanophenyl)propanoic acid)
- 139071-43-5(1,3-Benzenedihexanoic acid, 4,6-dicyano-, dimethyl ester)
- 800395-57-7(Benzenebutanoic acid,4-cyano-3-methyl-)
- 39220-74-1(Benzenepropanoic acid,2-cyano-, methyl ester)
- 856168-99-5(1H-INDENE-2-CARBOXYLIC ACID, 5-CYANO-2,3-DIHYDRO-4-METHYL-)
- 138784-22-2(Benzenepropanoic acid, 2-(cyanomethyl)-)
- 910635-37-9(3-(4-cyano-2-ethyl-6-methylphenyl)propionic acid)
- 139071-44-6(Benzenehexanoic acid, 2,4,5-tricyano-, methyl ester)
- 42287-94-5(3-(4-Cyanophenyl)propanoic Acid)
- 139071-42-4(1,4-Benzenedihexanoic acid, 2,5-dicyano-, dimethyl ester)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:27916-43-4)3-(2-Cyanophenyl)propanoic acid
Purity:99%
Quantity:5g
Price ($):208.0